Cas no 1039840-86-2 (N-(pyridin-2-yl)methylpyridin-4-amine)

• Product Name: N-(pyridin-2-yl)methylpyridin-4-amine
• CAS No: 1039840-86-2
• MF: C₁₁H₁₁N₃
• MW: 185.225141763687
• CID: 4569123
• PubChem ID: 29792842
• Update Time: 2025-07-18

N-(pyridin-2-yl)methylpyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• Pyridin-4-yl-pyridin-2-ylmethyl-amine
• 2-Pyridinemethanamine, N-4-pyridinyl-
• N-(pyridin-2-ylmethyl)pyridin-4-amine
• N-(pyridin-2-yl)methylpyridin-4-amine

• Inchi： 1S/C11H11N3/c1-2-6-13-11(3-1)9-14-10-4-7-12-8-5-10/h1-8H,9H2,(H,12,14)
• InChI Key： FWPHEMAPOLGJPF-UHFFFAOYSA-N
• SMILES： C1(CNC2C=CN=CC=2)=NC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-pyridylmethylamines

Additional information on N-(pyridin-2-yl)methylpyridin-4-amine

Recent Advances in the Study of N-(pyridin-2-yl)methylpyridin-4-amine (CAS: 1039840-86-2) in Chemical Biology and Pharmaceutical Research

N-(pyridin-2-yl)methylpyridin-4-amine (CAS: 1039840-86-2) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its pyridine-based structure, has been the subject of numerous studies aimed at exploring its pharmacological properties, synthetic pathways, and therapeutic potential. The current research landscape highlights its role as a versatile scaffold for the development of novel bioactive molecules, particularly in the context of kinase inhibition and antimicrobial activity.

Recent studies have focused on the synthesis and optimization of N-(pyridin-2-yl)methylpyridin-4-amine derivatives to enhance their biological activity and pharmacokinetic profiles. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that modifications to the pyridine rings could significantly improve the compound's affinity for specific kinase targets, such as EGFR and ALK, which are critical in cancer therapy. The study utilized computational modeling and in vitro assays to identify key structural features that contribute to binding efficiency and selectivity.

In addition to its applications in oncology, N-(pyridin-2-yl)methylpyridin-4-amine has shown promise as an antimicrobial agent. A 2022 report in Bioorganic & Medicinal Chemistry Letters revealed that certain derivatives of this compound exhibit potent activity against multidrug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential enzymatic processes. These findings underscore the potential of N-(pyridin-2-yl)methylpyridin-4-amine as a lead compound for the development of new antibiotics.

Another area of interest is the compound's role in neurodegenerative disease research. A 2023 preprint on bioRxiv described the neuroprotective effects of N-(pyridin-2-yl)methylpyridin-4-amine derivatives in models of Alzheimer's disease. The study found that these compounds could reduce amyloid-beta aggregation and mitigate oxidative stress in neuronal cells, suggesting a potential therapeutic avenue for neurodegenerative disorders. However, further in vivo studies are needed to validate these findings and assess the compound's safety profile.

The synthetic chemistry of N-(pyridin-2-yl)methylpyridin-4-amine has also seen advancements. Recent publications in Organic Letters and Tetrahedron have detailed innovative synthetic routes that improve yield and scalability. For example, a one-pot multicomponent reaction strategy was developed to streamline the synthesis of this compound and its analogs, reducing the need for costly reagents and complex purification steps. These methodological improvements are expected to facilitate broader exploration of the compound's applications in drug discovery.

Despite these promising developments, challenges remain in the clinical translation of N-(pyridin-2-yl)methylpyridin-4-amine-based therapeutics. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through further structure-activity relationship (SAR) studies and preclinical testing. Collaborative efforts between academic researchers and pharmaceutical companies will be essential to overcome these hurdles and bring these compounds closer to clinical trials.

In conclusion, N-(pyridin-2-yl)methylpyridin-4-amine (CAS: 1039840-86-2) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its diverse biological activities and adaptable chemical structure make it a valuable scaffold for drug development. Continued research into its mechanisms of action, synthetic optimization, and therapeutic potential will likely yield significant contributions to the field in the coming years.